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Compound of Interest

Compound Name: (1-Benzylpiperidin-3-yl)methanol

Cat. No.: B1365142

Introduction

The N-benzylpiperidine scaffold is a privileged structural motif in medicinal chemistry,
appearing in a wide array of pharmacologically active compounds.[1] The benzyl group can
participate in crucial cation-Tt interactions with biological targets, while the piperidine ring offers
a versatile three-dimensional framework for further functionalization to optimize efficacy and
pharmacokinetic properties.[1] Consequently, robust and efficient methods for the synthesis of
N-benzylpiperidine derivatives, such as (1-benzylpiperidin-3-yl)methanol, are of significant
interest to researchers in drug discovery and development.

This application note provides detailed protocols for the N-benzylation of 3-piperidinemethanol,
a valuable building block in the synthesis of various pharmaceutical agents. Two primary and
reliable methods will be discussed in depth: direct alkylation via nucleophilic substitution and
reductive amination. Additionally, an alternative synthetic route commencing from 3-
hydroxypyridine will be presented.

Strategic Approaches to N-benzylation

The synthesis of (1-benzylpiperidin-3-yl)methanol can be approached through several
strategic disconnections. The most common methods involve the formation of the C-N bond
between the piperidine nitrogen and the benzyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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